Cas no 75105-02-1 (2-Benzothiazolamine,N-(2-chloroethyl)-)

• Product Name: 2-Benzothiazolamine,N-(2-chloroethyl)-
• CAS No: 75105-02-1
• MF: C₉H₉ClN₂S
• MW: 212.699159383774
• CID: 557895
• Update Time: 2024-03-05

2-Benzothiazolamine,N-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,N-(2-chloroethyl)-
• 2-Benzothiazolamine,N-(2-chloroethyl)-(9CI)

• Inchi： 1S/C9H9ClN2S/c10-5-6-11-9-12-7-3-1-2-4-8(7)13-9/h1-4H,5-6H2,(H,11,12)
• InChI Key： BYWDTRLKZBJCBO-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1NCCCl

Computed Properties

• Exact Mass: 212.01767
• Monoisotopic Mass: 212.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.2A^2

Experimental Properties

• PSA: 24.92